2-fluoro-N-{[(2-hydroxy-4,5-dimethylphenyl)amino]carbonothioyl}benzamide

• IUPAC Name: 2-fluoro-N-[(2-hydroxy-4,5-dimethylphenyl)carbamothioyl]benzamide
• InChI: InChI=1S/C16H15FN2O2S/c1-9-7-13(14(20)8-10(9)2)18-16(22)19-15(21)11-5-3-4-6-12(11)17/h3-8,20H,1-2H3,(H2,18,19,21,22)
• InChI Key: UBCKTBWOAZMTFS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1C)O)NC(=S)NC(=O)C2=CC=CC=C2F
• Molecular Formula: C16H15FN2O2S
• Molecular Weight: 318.4 g/mol

Description

2-fluoro-N-{[(2-hydroxy-4,5-dimethylphenyl)amino]carbonothioyl}benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a thioamide derivative of 2-fluorobenzamide and has a molecular weight of 360.43 g/mol.

Scientific Research Applications

2-fluoro-N-{[(2-hydroxy-4,5-dimethylphenyl)amino]carbonothioyl}benzamide has been extensively studied for its potential applications in various fields. It has been found to exhibit anticancer, antifungal, and antibacterial properties. The compound has been shown to inhibit the growth of cancer cells and has been proposed as a potential chemotherapeutic agent. It has also been found to have antifungal activity against Candida albicans and antibacterial activity against Staphylococcus aureus.

Mechanism of Action

The mechanism of action of 2-fluoro-N-{[(2-hydroxy-4,5-dimethylphenyl)amino]carbonothioyl}benzamide is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes involved in cell growth and proliferation. The compound has been shown to inhibit the activity of topoisomerase IIα, an enzyme involved in DNA replication and repair. It has also been found to inhibit the activity of protein kinase C, an enzyme involved in cellular signaling pathways.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. It has also been found to inhibit the growth and proliferation of cancer cells. Additionally, the compound has been found to have anti-inflammatory properties and has been proposed as a potential treatment for inflammatory diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 2-fluoro-N-{[(2-hydroxy-4,5-dimethylphenyl)amino]carbonothioyl}benzamide in lab experiments include its relatively simple synthesis method and its potential applications in various fields. However, the compound has some limitations as well. It is relatively unstable and has a short half-life, making it difficult to work with in certain experiments. Additionally, the compound has not been extensively studied in vivo, and its safety and efficacy in humans are not fully understood.

Future Directions

There are several future directions for research on 2-fluoro-N-{[(2-hydroxy-4,5-dimethylphenyl)amino]carbonothioyl}benzamide. One direction is to further investigate its potential applications in cancer treatment. The compound has shown promising results in vitro, and further studies are needed to evaluate its efficacy in vivo. Another direction is to explore its potential applications in other fields, such as antifungal and antibacterial treatments. Additionally, further studies are needed to understand the compound's mechanism of action and its safety and efficacy in humans.

Synthesis Methods

The synthesis method of 2-fluoro-N-{[(2-hydroxy-4,5-dimethylphenyl)amino]carbonothioyl}benzamide involves the reaction of 2-fluorobenzoyl chloride with 2-amino-4,5-dimethylphenol in the presence of triethylamine. The resulting intermediate is then reacted with thiourea to obtain the final product. The synthesis process is relatively simple and can be carried out in a laboratory setting.